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Compound of Interest

Compound Name: SR18662

Cat. No.: B15605137

Introduction

SR18662 is a potent small molecule inhibitor of Krtippel-like factor 5 (KLF5), a transcription
factor implicated in the development and progression of various cancers, including colorectal
cancer.[1][2][3][4] KLF5 overexpression is associated with aggressive tumor growth.[1][2][3]
SR18662, an analog of ML264, demonstrates improved efficacy in reducing the viability of
colorectal cancer (CRC) cell lines.[1][2][3] In vivo studies have shown that SR18662
significantly inhibits the growth of colorectal cancer xenografts in mice, highlighting its
therapeutic potential.[1][2][3] This document provides detailed protocols for establishing a
xenograft mouse model to evaluate the anti-tumor activity of SR18662.

Mechanism of Action

While the precise molecular mechanism of SR18662 is still under investigation, it is known to
downregulate KLF5.[1][2] This subsequently impacts downstream signaling pathways crucial
for cancer cell proliferation and survival, namely the MAPK and WNT/[3-catenin pathways.[1][2]
[3] Treatment with SR18662 leads to a reduction in the expression of key components of these
pathways and also decreases the levels of cyclins, resulting in cell cycle arrest in the S or G2/M
phases and a significant increase in apoptosis.[1][2]

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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